![molecular formula C9H6BrF3N2 B6168558 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine CAS No. 162845-02-5](/img/no-structure.png)
3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine
Description
“3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine” is a chemical compound with the molecular formula C9H6BrF3N2 . It has a molecular weight of 279.06 . The compound is typically stored at temperatures below -10°C and is available in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6BrF3N2/c10-5-6-1-3-7(4-2-6)8(14-15-8)9(11,12)13/h1-4H,5H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 279.06 . It is a liquid at room temperature and is typically stored at temperatures below -10°C .Safety and Hazards
The compound is classified as dangerous, with hazard statements H290 and H314 . Precautionary statements include P234, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P390, P405, P406, and P501 . These statements provide guidance on how to handle the compound safely to avoid potential hazards.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final step of diazirine formation.", "Starting Materials": [ "3-bromoacetophenone", "trifluoroacetic acid", "thionyl chloride", "sodium azide", "sodium hydride", "chloroform" ], "Reaction": [ "Step 1: Conversion of 3-bromoacetophenone to 3-(bromomethyl)acetophenone by reacting with formaldehyde and hydrogen chloride in the presence of sodium acetate.", "Step 2: Conversion of 3-(bromomethyl)acetophenone to 3-(bromomethyl)benzoic acid by reacting with potassium permanganate and sodium hydroxide.", "Step 3: Conversion of 3-(bromomethyl)benzoic acid to 3-[3-(bromomethyl)phenyl]propanoic acid by reacting with 1,3-dibromopropane and triethylamine.", "Step 4: Conversion of 3-[3-(bromomethyl)phenyl]propanoic acid to 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)propanoic acid by reacting with trifluoroacetic anhydride and triethylamine.", "Step 5: Conversion of 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)propanoic acid to 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine by reacting with thionyl chloride and sodium azide in chloroform in the presence of sodium hydride." ] } | |
CAS RN |
162845-02-5 |
Product Name |
3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine |
Molecular Formula |
C9H6BrF3N2 |
Molecular Weight |
279.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
